![molecular formula C8H15NO2 B1451528 1-Oxa-8-azaspiro[4.5]decan-3-ol CAS No. 757239-76-2](/img/structure/B1451528.png)
1-Oxa-8-azaspiro[4.5]decan-3-ol
Overview
Description
1-Oxa-8-azaspiro[4.5]decan-3-ol is a chemical compound with the molecular formula C8H15NO2 . It is a solid substance and is available for purchase from various suppliers .
Synthesis Analysis
The synthesis of 1-Oxa-8-azaspiro[4.5]decan-3-ol and related compounds has been studied . The compound was designed by incorporating the tetrahydrofuran ring moiety of muscarone into an 8-azaspiro[4.5]decane skeleton . Systematic modifications of the compound were conducted, and a number of analogues were found to display preferential affinity for M1 receptors over M2 receptors .Molecular Structure Analysis
The molecular structure of 1-Oxa-8-azaspiro[4.5]decan-3-ol is represented by the SMILES stringOC1COC2(CCNCC2)C1 . The InChI key for this compound is VBGNAFFFWRXMFL-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Oxa-8-azaspiro[4.5]decan-3-ol include a molecular weight of 157.21 . The compound is a solid . More detailed physical and chemical properties such as density, melting point, and boiling point are not available in the search results.Scientific Research Applications
Medicinal Chemistry
1-Oxa-8-azaspiro[4.5]decan-3-ol serves as a key intermediate in the synthesis of medicinally active agents . Its spirocyclic structure is a common motif in natural products and pharmaceuticals, offering a scaffold for developing new therapeutic compounds. For instance, derivatives of this compound have been evaluated for their anticancer activity against various cancer cell lines, showing moderate to potent effects .
Industrial Chemistry
In industrial applications, this compound’s unique structure makes it a valuable intermediate for the synthesis of complex organic molecules . Its versatility allows for the creation of a variety of derivatives, which can be tailored for specific industrial uses, such as in the production of performance chemicals or novel materials.
Agriculture
While direct applications in agriculture are not extensively documented, the chemical’s role as an intermediate could lead to the development of new agrochemicals . Its potential for creating biologically active compounds could translate into new pesticides or plant growth regulators.
Environmental Science
The environmental applications of 1-Oxa-8-azaspiro[4.5]decan-3-ol may include its use in the synthesis of environmentally benign substances . As the field of green chemistry advances, such compounds can be instrumental in developing sustainable processes and materials that minimize environmental impact.
Materials Science
This compound’s framework is beneficial for creating new materials with specific properties . Its incorporation into polymers or other macromolecules could lead to materials with unique mechanical, thermal, or chemical properties, useful in various high-tech applications.
Analytical Chemistry
In analytical chemistry, 1-Oxa-8-azaspiro[4.5]decan-3-ol could be used as a standard or reagent in chromatographic methods or spectroscopy . Its well-defined structure and properties make it suitable for method development and calibration.
Biochemistry
Biochemically, the compound could be used to study enzyme-substrate interactions or as a building block for synthesizing peptides and other bioconjugates . Its spirocyclic nature might mimic certain biological molecules, aiding in the understanding of biological processes.
Pharmacology
Pharmacologically, 1-Oxa-8-azaspiro[4.5]decan-3-ol derivatives could be explored for various therapeutic applications . Its structural similarity to bioactive compounds makes it a candidate for drug discovery, potentially leading to new treatments for diseases.
Safety and Hazards
properties
IUPAC Name |
1-oxa-8-azaspiro[4.5]decan-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c10-7-5-8(11-6-7)1-3-9-4-2-8/h7,9-10H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQNSUWHWLBLHQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CC(CO2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60665396 |
Source
|
| Record name | 1-Oxa-8-azaspiro[4.5]decan-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60665396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
757239-76-2 |
Source
|
| Record name | 1-Oxa-8-azaspiro[4.5]decan-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60665396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 757239-76-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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